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Compound of Interest

Compound Name: Ici 162846

Cat. No.: B025713 Get Quote

This technical support guide provides researchers, scientists, and drug development

professionals with essential information for the proper storage and handling of ICI 162846 to

ensure its stability and efficacy in experimental settings.

Frequently Asked Questions (FAQs)
Q1: What are the recommended storage conditions for solid ICI 162846?

For optimal stability, solid ICI 162846 should be stored under the conditions specified by the

supplier. There are some discrepancies among suppliers, with recommendations including both

room temperature and -20°C.[1][2] It is crucial to consult the Certificate of Analysis (CoA) or the

product data sheet provided with your specific batch for the most accurate storage information.

[3] Generally, storing the compound in a cool, dry, and dark place is recommended to prevent

degradation.

Q2: How should I prepare stock solutions of ICI 162846?

ICI 162846 is soluble in ethanol and dimethyl sulfoxide (DMSO).[4] For example, it is soluble up

to 100 mM in DMSO.[4] When preparing stock solutions, it is important to use the batch-

specific molecular weight found on the vial label and the CoA for accurate molarity calculations.

Q3: What is the stability of ICI 162846 in solution?

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b025713?utm_src=pdf-interest
https://www.benchchem.com/product/b025713?utm_src=pdf-body
https://www.benchchem.com/product/b025713?utm_src=pdf-body
https://www.benchchem.com/product/b025713?utm_src=pdf-body
https://www.calpaclab.com/ici-162-846-50-mg/ala-i287132-50mg
https://www.tebubio.com/en_fr_eur/ici-162-846-494t22848-50-mg.html
https://file.medchemexpress.com/batch_PDF/HY-101234/ICI-162846-DataSheet-MedChemExpress.pdf
https://www.benchchem.com/product/b025713?utm_src=pdf-body
https://www.benchchem.com/product/b025713?utm_src=pdf-body
https://www.rndsystems.com/cn/products/ici-162846_0833
https://www.rndsystems.com/cn/products/ici-162846_0833
https://www.benchchem.com/product/b025713?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b025713?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


While the solid form is generally stable under recommended storage conditions, the stability of

ICI 162846 in solution over time is not well-documented in publicly available resources. It is

best practice to prepare fresh solutions for each experiment or to perform a stability study for

your specific solvent and storage conditions if you need to store solutions for an extended

period.

Q4: Are there any specific safety precautions I should take when handling ICI 162846?

As with any chemical compound, standard laboratory safety practices should be followed. This

includes wearing appropriate personal protective equipment (PPE) such as gloves, a lab coat,

and safety glasses. For detailed safety information, refer to the Safety Data Sheet (SDS)

provided by the supplier.

Storage and Handling Summary
Parameter Recommendation Source(s)

Storage Temperature (Solid)

Room Temperature or -20°C

(Consult supplier

documentation)

Solubility
Soluble in ethanol and up to

100 mM in DMSO

Chemical Stability
Stable under recommended

storage conditions

Experimental Protocol: Preparation of a 10 mM
Stock Solution in DMSO
Objective: To prepare a 10 mM stock solution of ICI 162846 for use in biological assays.

Materials:

ICI 162846 (solid)

Dimethyl sulfoxide (DMSO), anhydrous
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Microcentrifuge tubes

Calibrated pipettes

Procedure:

Determine the mass of ICI 162846 needed:

The molecular weight of ICI 162846 is 306.29 g/mol .

To prepare 1 mL of a 10 mM stock solution, you will need:

Mass (g) = 10 mmol/L * 1 L/1000 mL * 1 mL * 306.29 g/mol = 0.0030629 g = 3.06 mg

Weigh the compound:

Carefully weigh out approximately 3.06 mg of ICI 162846 using an analytical balance.

Dissolve in DMSO:

Add the weighed ICI 162846 to a microcentrifuge tube.

Add 1 mL of anhydrous DMSO to the tube.

Vortex or gently warm the solution if necessary to ensure complete dissolution.

Storage of the stock solution:

If not for immediate use, aliquot the stock solution into smaller volumes to avoid repeated

freeze-thaw cycles.

Store the aliquots at -20°C or -80°C for long-term storage. The short-term stability at these

temperatures should be validated for your experimental needs.

Workflow for Proper Storage and Handling of ICI
162846
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Workflow for ICI 162846 Storage and Handling

Receiving and Storage

Solution Preparation and Storage

Experimental Use

Receive ICI 162846

Check Certificate of Analysis (CoA) for Storage Info

Store Solid at Recommended Temperature (RT or -20°C)

Prepare Stock Solution (e.g., in DMSO or Ethanol)

Aliquot Stock Solution

Use in Experiment

Immediate Use

Store Aliquots at -20°C or -80°C

Click to download full resolution via product page

Caption: Logical workflow for the proper storage and handling of ICI 162846.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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